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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268

Rubidium lodide Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of rubidium iodide in a
laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What is Rubidium lodide and what are its primary hazards?

Al: Rubidium iodide (Rbl) is a salt of rubidium and iodine, appearing as a white crystalline
solid.[1] While not considered highly hazardous, it may be harmful if swallowed.[2] The primary
concerns in a laboratory setting are skin and eye irritation, and irritation of the digestive tract if
ingested.[3][4] It is also hygroscopic, meaning it readily absorbs moisture from the air.[5][6]

Q2: What are the immediate first aid measures in case of exposure?

A2:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[2]

o Skin Contact: Wash the affected area immediately with soap and plenty of water, removing
any contaminated clothing.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1230268?utm_src=pdf-interest
https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rubidium_iodide
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13497&PLANT=d__ALF
https://dqpure.com/rubidium-iodide/
https://m.chemicalbook.com/ProductMSDSDetailCB7222401_EN.htm
https://prochemonline.com/wp-content/uploads/2021/06/3032.RubidiumIodide.pdf
https://cymitquimica.com/cas/7790-29-6/
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13497&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13497&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2][7]

Q3: What personal protective equipment (PPE) is required when handling rubidium iodide?

A3: To ensure safety, the following PPE should be worn:

Eye Protection: Safety glasses with side shields or goggles are necessary.[2][8]
e Hand Protection: Chemical-resistant gloves are required.[2][5]

o Body Protection: A laboratory coat or other appropriate protective clothing should be worn to
prevent skin exposure.[3][8]

» Respiratory Protection: Under normal use with adequate ventilation, a respirator is not
typically required. However, if dust is generated, a NIOSH/MSHA approved respirator should
be used.[2][5]

Q4: How should | properly store rubidium iodide?

A4: Rubidium iodide should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[5][9] Due to its hygroscopic nature, it is crucial to protect it from moisture and
air.[5][10] It is also sensitive to light and should be stored accordingly.[2][8]

Q5: What materials are incompatible with rubidium iodide?

A5: Rubidium iodide should not be stored with or near strong oxidizing agents, strong acids,
chlorine, bromine, and perchloric acid.[4][5][10] Contact with mineral acids can liberate
hydrogen iodide gas.[11]

Troubleshooting Guide
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Issue Encountered

Possible Cause

Recommended Action

Rubidium iodide has become

discolored or appears clumpy.

The material has likely been

exposed to moisture or light.

While it may still be usable for
some applications, its purity
could be compromised. For
sensitive experiments, it is
recommended to use a fresh,
unopened container. Ensure
proper storage conditions are
met to prevent this in the

future.

A white powder residue is
found outside of the primary

container.

Improper sealing of the
container or a spill has

occurred.

Review handling procedures to
ensure the container is
securely sealed after each
use. For spills, carefully sweep
or vacuum the material,
avoiding dust generation, and
place it in a suitable container
for disposal.[5][12]

Irritation is experienced

despite wearing gloves.

The gloves may not be
appropriate for handling this
chemical, or they may be

compromised.

Immediately wash hands and
the affected area thoroughly.
Check the glove
manufacturer's specifications
for compatibility with rubidium
iodide. Inspect gloves for any

tears or punctures before use.

Quantitative Data Summary
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Property Value Reference
Molecular Formula Rbl [13]
Molecular Weight 212.37 g/mol [51[13]
Appearance White crystalline solid [1][5]
Melting Point 642 °C (1187.6 °F) [1][2]
Boiling Point 1304 °C (2379 °F) [1][5]
Solubility in Water 152 g/100 mL [1]

Density 3.11 g/cm?3 [5]

Oral LD50 (rat) 4708 mg/kg [5][12]

Experimental Workflow: Handling and Storage of

Rubidium lodide
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Preparation

Review Safety Data Sheet (SDS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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